Cas no 739363-49-6 ((R)-2-Amino-3-(diethylamino)propanoic acid)

• Product Name: (R)-2-Amino-3-(diethylamino)propanoic acid
• CAS No: 739363-49-6
• MF: C₇H₁₆N₂O₂
• MW: 160.214141845703
• CID: 68718
• PubChem ID: 10728321
• Update Time: 2025-04-18

(R)-2-Amino-3-(diethylamino)propanoic acid Chemical and Physical Properties

Names and Identifiers

• (R)-2-Amino-3-(diethylamino)propanoic acid
• 3-(N,N-Diethylamino)-D-alanine
• L-Β-(N, N-DIETHYLAMINO) ALANINE
• 739363-49-6
• DTXSID80444064
• 3-(Diethylamino)alanine
• AKOS011013971
• 2-amino-3-(diethylamino)propanoic acid
• L-Leucinamidehydrochloride

• Inchi： 1S/C7H16N2O2/c1-3-9(4-2)5-6(8)7(10)11/h6H,3-5,8H2,1-2H3,(H,10,11)
• InChI Key： MWPNPNLDBXDQCC-UHFFFAOYSA-N
• SMILES： OC(C(CN(CC)CC)N)=O

Computed Properties

• Exact Mass: 160.121177757g/mol
• Monoisotopic Mass: 160.121177757g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 5
• Complexity: 124
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.6
• Topological Polar Surface Area: 66.6Ų

Experimental Properties

• Density: 1.067
• Boiling Point: 246.8 °C at 760 mmHg
• Flash Point: 246.8 °C at 760 mmHg
• Refractive Index: 1.488
• PSA: 66.56000
• LogP: 0.44040

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives